Cas no 62790-27-6 (1,3,5-benzene-2,4,6-d3-tricarboxylic acid)

• Product Name: 1,3,5-benzene-2,4,6-d3-tricarboxylic acid
• CAS No: 62790-27-6
• MF: C₉H₆O₆
• MW: 213.158828258514
• CID: 957898
• PubChem ID: 102602248
• Update Time: 2025-04-19

1,3,5-benzene-2,4,6-d3-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5-benzene-2,4,6-d3-tricarboxylic acid
• HY-78985S
• DB-311418
• 62790-27-6
• D98544
• SCHEMBL16714047
• Benzene-1,3,5-tricarboxylic acid-d3
• CS-0621014
• 2,4,6-trideuteriobenzene-1,3,5-tricarboxylic acid
• (?H?)benzene-1,3,5-tricarboxylic acid

• Inchi： 1S/C9H6O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)/i1D,2D,3D
• InChI Key： QMKYBPDZANOJGF-CBYSEHNBSA-N
• SMILES： OC(C1C([2H])=C(C(=O)O)C([2H])=C(C(=O)O)C=1[2H])=O

Computed Properties

• Exact Mass: 213.03526814g/mol
• Monoisotopic Mass: 213.03526814g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 112Ų